2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide

• IUPAC Name: 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide
• InChI: InChI=1S/C12H23N3O2/c1-4-12(5-2,8-13)11(17)14-9-6-7-15(3)10(9)16/h9H,4-8,13H2,1-3H3,(H,14,17)
• InChI Key: TYVAGNDSMCMWGL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CN)C(=O)NC1CCN(C1=O)C
• Molecular Formula: C12H23N3O2
• Molecular Weight: 241.33 g/mol

Description

2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide, also known as MEAPA, is a chemical compound that has been of interest in scientific research due to its potential applications in the field of medicine. MEAPA is a derivative of pyrrolidine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide is not fully understood, but it is believed to act by inhibiting the growth and proliferation of cancer cells. 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the activity of enzymes that are important for cancer cell growth.
Biochemical and Physiological Effects:
2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of enzymes that are important for cancer cell growth, and it has been found to induce apoptosis in cancer cells. Additionally, 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has been found to be effective against gram-positive bacteria and has been studied for its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide in lab experiments is that it has been found to have antitumor activity and has been tested against various types of cancer cells. Additionally, it has been found to be effective against gram-positive bacteria and has been studied for its potential use as an anti-inflammatory agent. However, one limitation of using 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully explore its potential applications.

Future Directions

There are many future directions for 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide research. One area of interest is the development of 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide as a potential cancer treatment. Further studies are needed to fully understand its mechanism of action and to optimize its effectiveness against different types of cancer cells. Additionally, further studies are needed to explore its potential use as an antibacterial agent and as an anti-inflammatory agent. Overall, 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has the potential to be an important compound in the field of medicine, and further research is needed to fully understand its potential applications.

Synthesis Methods

2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has been synthesized using various methods such as the reaction between 2-(chloromethyl)-2-ethylbutan-1-ol and 1-methyl-2-oxopyrrolidine-3-carboxylic acid, which yields 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide as a white solid. Another method involves the reaction between 2-(chloromethyl)-2-ethylbutan-1-ol and 1-methyl-2-oxopyrrolidine-3-carboxylic acid methyl ester, which also yields 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide as a white solid. The synthesis of 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide is an important step towards understanding its potential applications in scientific research.

Scientific Research Applications

2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has been studied for its potential applications in the field of medicine. It has been found to have antitumor activity and has been tested against various types of cancer cells. 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has also been studied for its potential use as an antibacterial agent, and it has been found to be effective against gram-positive bacteria. Additionally, 2-(aminomethyl)-2-ethyl-N-(1-methyl-2-oxopyrrolidin-3-yl)butanamide has been studied for its potential use as an anti-inflammatory agent.